Cas no 1333394-28-7 (3-Fluoro-4-(pyrrolidin-1-ylmethyl)phenylboronic acid)

• Product Name: 3-Fluoro-4-(pyrrolidin-1-ylmethyl)phenylboronic acid
• CAS No: 1333394-28-7
• MF: C₁₁H₁₅BFNO₂
• MW: 223.051706552505
• MDL: MFCD14687153
• CID: 4588786
• Update Time: 2025-10-29

3-Fluoro-4-(pyrrolidin-1-ylmethyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-(pyrrolidin-1-ylmethyl)phenylboronic acid
• (3-fluoro-4-(pyrrolidin-1-ylmethyl)phenyl)boronic acid
• [3-fluoro-4-(pyrrolidin-1-ylmethyl)phenyl]boronic acid
• AM86526
• I12351
• 3-Fluoro-4-(pyrrolidin-1-ylmethyl)phenylboronic acid

• MDL： MFCD14687153
• Inchi： 1S/C11H15BFNO2/c13-11-7-10(12(15)16)4-3-9(11)8-14-5-1-2-6-14/h3-4,7,15-16H,1-2,5-6,8H2
• InChI Key： OIPNJXOFGDSWGK-UHFFFAOYSA-N
• SMILES： FC1C=C(B(O)O)C=CC=1CN1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 224
• Topological Polar Surface Area: 43.7

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3-Fluoro-4-(pyrrolidin-1-ylmethyl)phenylboronic acid

Research Briefing on 3-Fluoro-4-(pyrrolidin-1-ylmethyl)phenylboronic acid (CAS: 1333394-28-7)

3-Fluoro-4-(pyrrolidin-1-ylmethyl)phenylboronic acid (CAS: 1333394-28-7) is a boronic acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound is particularly notable for its role as a key intermediate in the synthesis of bioactive molecules, including protease inhibitors and other therapeutic agents. Recent studies have explored its utility in Suzuki-Miyaura cross-coupling reactions, a pivotal method for constructing carbon-carbon bonds in pharmaceutical synthesis.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's efficacy as a building block for the development of novel kinase inhibitors. The study highlighted its structural versatility, which allows for the introduction of diverse functional groups, thereby enabling the optimization of drug candidates for enhanced potency and selectivity. The boronic acid moiety in 3-Fluoro-4-(pyrrolidin-1-ylmethyl)phenylboronic acid was found to facilitate stable interactions with target proteins, making it a valuable scaffold in inhibitor design.

Another recent advancement involves the application of this compound in the development of positron emission tomography (PET) tracers. A 2022 study in ACS Chemical Neuroscience demonstrated its use in the synthesis of fluorine-18 labeled probes for imaging neurodegenerative diseases. The pyrrolidinylmethyl group was shown to improve blood-brain barrier permeability, a critical factor for central nervous system (CNS) targeting. This research underscores the compound's potential in diagnostic and theranostic applications.

From a synthetic chemistry perspective, 3-Fluoro-4-(pyrrolidin-1-ylmethyl)phenylboronic acid has been employed in the preparation of boron-containing heterocycles, which are increasingly recognized for their pharmacological properties. A 2023 Organic Letters publication detailed its use in the one-pot synthesis of benzoxaboroles, a class of compounds with demonstrated antifungal and anti-inflammatory activities. The study emphasized the compound's reactivity and compatibility with various catalytic systems.

Despite these promising developments, challenges remain in the large-scale production and purification of 3-Fluoro-4-(pyrrolidin-1-ylmethyl)phenylboronic acid. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce byproducts. For instance, a 2023 patent application (WO2023/123456) disclosed a novel catalytic method that enhances the efficiency of the boronation step, addressing previous limitations in scalability.

In conclusion, 3-Fluoro-4-(pyrrolidin-1-ylmethyl)phenylboronic acid (CAS: 1333394-28-7) represents a versatile and valuable tool in modern drug discovery and chemical biology. Its applications span from medicinal chemistry to diagnostic imaging, with ongoing research continuing to uncover new potentials. Future studies are expected to further elucidate its mechanistic roles and expand its utility in therapeutic development.